Cas no 2679932-68-2 (rac-(3R,4R)-3-(propan-2-yl)-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid)

• Product Name: rac-(3R,4R)-3-(propan-2-yl)-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid
• CAS No: 2679932-68-2
• MF: C₁₁H₁₆F₃NO₃
• MW: 267.244853973389
• CID: 5644458
• PubChem ID: 165920182
• Update Time: 2025-06-13

rac-(3R,4R)-3-(propan-2-yl)-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679932-68-2
• rac-(3R,4R)-3-(propan-2-yl)-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid
• EN300-28282519

• Inchi： 1S/C11H16F3NO3/c1-6(2)8-5-15(10(18)11(12,13)14)4-3-7(8)9(16)17/h6-8H,3-5H2,1-2H3,(H,16,17)/t7-,8-/m0/s1
• InChI Key： SDKPBDHGJWWMLG-YUMQZZPRSA-N
• SMILES： FC(C(N1CC[C@H](C(=O)O)[C@H](C(C)C)C1)=O)(F)F

Computed Properties

• Exact Mass: 267.10822786g/mol
• Monoisotopic Mass: 267.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.6Ų

Additional information on rac-(3R,4R)-3-(propan-2-yl)-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid

Recent Advances in the Study of rac-(3R,4R)-3-(propan-2-yl)-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid (CAS: 2679932-68-2)

The compound rac-(3R,4R)-3-(propan-2-yl)-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid (CAS: 2679932-68-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of rac-(3R,4R)-3-(propan-2-yl)-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid, which make it a promising candidate for the development of novel pharmaceuticals. The compound's piperidine core, coupled with the trifluoroacetyl group, has been shown to exhibit significant interactions with various biological targets, including enzymes and receptors involved in inflammatory and neurological pathways.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of rac-(3R,4R)-3-(propan-2-yl)-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid using a multi-step process that ensures high yield and purity. The synthetic route involves the use of chiral auxiliaries to achieve the desired stereochemistry, which is critical for the compound's biological activity.

Further investigations into the biological activity of this compound have revealed its potential as an inhibitor of key enzymes involved in disease pathways. For instance, in vitro studies have shown that rac-(3R,4R)-3-(propan-2-yl)-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid exhibits potent inhibitory effects on pro-inflammatory cytokines, suggesting its utility in the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, recent preclinical studies have explored the compound's potential in neurological disorders. Animal models of neurodegenerative diseases, such as Alzheimer's and Parkinson's, have shown promising results when treated with derivatives of rac-(3R,4R)-3-(propan-2-yl)-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid. These findings underscore the compound's versatility and its potential to address unmet medical needs.

Despite these advancements, challenges remain in the development of rac-(3R,4R)-3-(propan-2-yl)-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research and optimization. Current efforts are focused on modifying the compound's structure to enhance its pharmacokinetic properties while maintaining its biological efficacy.

In conclusion, rac-(3R,4R)-3-(propan-2-yl)-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid represents a promising scaffold for the development of new therapeutic agents. Its unique chemical structure and diverse biological activities make it a valuable subject of ongoing research in the chemical biology and medicinal chemistry fields. Future studies will likely focus on advancing this compound through preclinical and clinical trials to fully realize its therapeutic potential.